![molecular formula C15H16N4O B1356445 2-(Methoxymethyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine CAS No. 946777-64-6](/img/structure/B1356445.png)
2-(Methoxymethyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of pyrazolopyrimidine . Pyrazolopyrimidines are organic heterobicyclic compounds and organonitrogen heterocyclic compounds . They are known to exist in various forms and have been used in the synthesis of different compounds .
Synthesis Analysis
While specific synthesis methods for this compound were not found, pyrazolopyrimidines have been synthesized from various compounds such as 5-amino-1H-imidazole-4-carboxamide, 5-amino-1H-imidazole-4-carbonitrile, ethyl 5-amino-1H-imidazole-2-carboxylate, and 5-amino-2-methyl-1H-imidazole .Scientific Research Applications
Crystal Structure Analysis and Anticancer Activity : The crystal structure of a related compound, 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, was synthesized and analyzed, demonstrating its potential for moderate anticancer activity (Lu Jiu-fu et al., 2015).
Anti-Inflammatory and Antiulcerogenic Properties : Another study explored derivatives of pyrazolo[1,5-a]pyrimidines for their anti-inflammatory properties, finding that certain compounds like 4-Ethyl-4,7-dihydro-2-phenylpyrazolo[1,5-a]pyrimidin-7-one showed high activity and better therapeutic indices than standard drugs, with no ulcerogenic activity (G. Auzzi et al., 1983).
Pharmacological Activity : The pharmacological properties of 2-phenylpyrazolo[1,5-a]pyrimidines were investigated, revealing notable antipyretic, hypothermizing, and anti-inflammatory effects. These findings highlight the potential medical applications of these compounds (L. Pecori Vettori et al., 1981).
Human A3 Adenosine Receptor Antagonists : Some 2-arylpyrazolo[4,3-d]pyrimidin-7-amines have been designed as antagonists for the human A3 adenosine receptor. These compounds have shown effectiveness in preventing oxaliplatin-induced apoptosis in rat astrocyte cell cultures, an in vitro model of neurotoxicity (L. Squarcialupi et al., 2013).
Corrosion Inhibition in Cooling Water Systems : Pyrazolo[1,5-c]pyrimidine derivatives have been evaluated as inhibitors for corrosion of ferrous alloys in cooling water systems. These heterocyclic compounds showed significant effectiveness in reducing corrosion, suggesting their utility in industrial applications (F. Mahgoub et al., 2010).
Future Directions
Mechanism of Action
Target of Action
It is known that pyrimidine derivatives, which this compound is a part of, have been associated with various biological activities . These activities include anticancer , antiviral , antimicrobial , and anti-inflammatory effects. The specific targets would depend on the exact biological activity being exhibited by the compound.
Mode of Action
It is known that pyrimidine derivatives exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases . These enzymes are essential for controlling cell growth, differentiation, migration, and metabolism .
Biochemical Pathways
Pyrimidine and its derivatives are integral parts of dna and rna and play vital roles in various biological procedures . They are involved in the de novo purine and pyrimidine biosynthesis pathways, emphasizing input metabolites, key regulated steps, and significance for physiology and metabolism .
Pharmacokinetics
A related compound, 5-((6-methoxy-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino)benzo[b]thiophen-4-ol, was found to be the most interactive and stable derivative, resulting from the hydrophobic as well as hydrogen interactions . This suggests that the compound may have good absorption, distribution, metabolism, and excretion (ADME) properties, impacting its bioavailability.
Result of Action
It is known that pyrimidine derivatives have shown moderate anticancer activity against various cell lines . The specific effects would depend on the exact biological activity being exhibited by the compound.
Action Environment
It is known that the biological significance of pyrimidine scaffolds includes a wide range of activities, suggesting that they may be influenced by various environmental factors .
Biochemical Analysis
Biochemical Properties
2-(Methoxymethyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine plays a crucial role in biochemical reactions, primarily through its interaction with enzymes and proteins. This compound has been shown to inhibit cyclin-dependent kinase 2 (CDK2), a key enzyme involved in cell cycle regulation . By binding to the active site of CDK2, this compound prevents the phosphorylation of target proteins, thereby halting cell cycle progression and inducing apoptosis in cancer cells . Additionally, this compound interacts with other biomolecules, such as cyclin A2, enhancing its inhibitory effects on CDK2 .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. In cancer cells, this compound has been shown to induce apoptosis by disrupting the cell cycle . It alters cell signaling pathways, particularly those involving CDK2, leading to the downregulation of genes associated with cell proliferation . Furthermore, this compound affects cellular metabolism by inhibiting key metabolic enzymes, resulting in reduced ATP production and increased oxidative stress .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. The compound binds to the active site of CDK2, forming hydrogen bonds with key amino acid residues, such as Leu83 . This binding inhibits the enzyme’s activity, preventing the phosphorylation of downstream targets and disrupting the cell cycle . Additionally, this compound modulates gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in cell proliferation and apoptosis .
Temporal Effects in Laboratory Settings
The stability and effects of this compound over time have been studied extensively in laboratory settings. This compound is relatively stable under physiological conditions, with minimal degradation observed over extended periods . Long-term studies have shown that continuous exposure to this compound leads to sustained inhibition of CDK2 activity and prolonged cell cycle arrest . Some degradation products may form over time, potentially affecting the compound’s efficacy .
Dosage Effects in Animal Models
In animal models, the effects of this compound vary with dosage. At low doses, the compound effectively inhibits CDK2 activity and induces apoptosis in cancer cells without causing significant toxicity . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed . These adverse effects highlight the importance of optimizing the dosage to achieve therapeutic efficacy while minimizing toxicity .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily through its interaction with enzymes and cofactors. The compound inhibits key metabolic enzymes, such as those involved in glycolysis and oxidative phosphorylation, leading to reduced ATP production and increased oxidative stress . Additionally, this compound affects metabolic flux by altering the levels of various metabolites, further disrupting cellular metabolism .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound is taken up by cells through active transport mechanisms and distributed to various cellular compartments . Once inside the cell, this compound interacts with binding proteins that facilitate its localization to specific organelles, such as the nucleus and mitochondria .
Subcellular Localization
The subcellular localization of this compound plays a critical role in its activity and function. This compound is primarily localized to the nucleus, where it interacts with CDK2 and other regulatory proteins to exert its effects on the cell cycle . Additionally, this compound is found in the mitochondria, where it affects cellular metabolism by inhibiting key metabolic enzymes . The localization of this compound is regulated by specific targeting signals and post-translational modifications that direct it to the appropriate cellular compartments .
properties
IUPAC Name |
2-(methoxymethyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O/c1-10-8-13(16)19-15(17-10)14(12(18-19)9-20-2)11-6-4-3-5-7-11/h3-8H,9,16H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGDAHGONQYXHFK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C(=NN2C(=C1)N)COC)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.